Cas no 1423023-85-1 (2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride)

• Product Name: 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride
• CAS No: 1423023-85-1
• MF: C₁₂H₂₁ClN₂O₂
• MW: 260.760342359543
• CID: 5150556
• PubChem ID: 71757113
• Update Time: 2025-10-18

2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[1-(furan-2-yl)ethyl]-4-methylpentanamide hydrochloride
• 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride

• Inchi： 1S/C12H20N2O2.ClH/c1-8(2)7-10(13)12(15)14-9(3)11-5-4-6-16-11;/h4-6,8-10H,7,13H2,1-3H3,(H,14,15);1H
• InChI Key： QCDZSAYLXJMSCN-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(C)NC(=O)C(N)CC(C)C.Cl

Additional information on 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride

Professional Introduction to 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride (CAS No. 1423023-85-1)

2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride, identified by its CAS number 1423023-85-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in the development of novel therapeutic agents. The structural features of this molecule, particularly its amide functionality and the presence of a furan ring, contribute to its unique chemical properties and reactivity, which are critical for understanding its potential applications.

The< strong>name 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride provides detailed insight into its molecular structure. The amine group (-NH₂) at the N-position, combined with the ethyl chain extending from the furan ring, creates a complex and multifaceted molecule. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This compound's structural complexity has garnered attention from researchers exploring novel drug candidates for a range of therapeutic indications.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. The< strong>furan ring present in 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride is known to interact with specific biological targets, including enzymes and receptors involved in neurotransmitter synthesis and signaling. Studies have shown that furan derivatives can exhibit potent effects on central nervous system (CNS) function, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of an amide group and a furan ring creates a versatile structure that can be modified to enhance pharmacological properties such as binding affinity, selectivity, and metabolic stability. Researchers have utilized computational methods to predict the binding modes of this compound with various biological targets, providing valuable insights into its mechanism of action. These studies suggest that it may interact with enzymes involved in the synthesis of neurotransmitters like serotonin and dopamine, which are crucial for maintaining mental health and cognitive function.

The< strong>hydrochloride salt form of 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride further enhances its utility in pharmaceutical research. Salts are often used to improve the solubility and bioavailability of active pharmaceutical ingredients (APIs), which is critical for drug formulation and delivery. In preclinical studies, this compound has been evaluated for its potential effects on neural pathways associated with mood regulation and cognitive processes. Initial findings suggest that it may exhibit anxiolytic and antidepressant-like properties, although further research is needed to fully elucidate its therapeutic potential.

The synthesis of< strong>2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the furan ring into the molecular structure necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Advances in synthetic chemistry have enabled researchers to develop more efficient routes for producing this compound, reducing costs and improving scalability for future clinical studies.

In conclusion, 2-amino-N-1-(furan-2-yl)ethyl-4-methylpentanamide hydrochloride (CAS No. 1423023-85-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs related to neurological disorders.